molecular formula C14H24N2O2S B2550767 N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide CAS No. 2361723-53-5

N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide

Cat. No. B2550767
CAS RN: 2361723-53-5
M. Wt: 284.42
InChI Key: JTPXRWDQVWPLDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide, also known as ESZ, is a chemical compound that has been extensively researched for its potential therapeutic applications. ESZ belongs to the class of compounds known as benzodiazepines, which are widely used for their anxiolytic and sedative properties. However, ESZ has been found to have unique properties that set it apart from other benzodiazepines, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide is not fully understood, but it is believed to act on the gamma-aminobutyric acid (GABA) receptor, which is involved in the regulation of neuronal excitability. N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide enhances the activity of GABA, leading to a decrease in neuronal activity and a calming effect on the brain.
Biochemical and Physiological Effects:
N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to a decrease in neuronal activity. N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has also been found to increase the levels of the neurotransmitter serotonin, which is involved in the regulation of mood and anxiety. Additionally, N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has been found to have anticonvulsant properties, making it a potential treatment option for epilepsy.

Advantages and Limitations for Lab Experiments

N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available for purchase. N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has also been extensively studied, making it a well-understood compound. However, there are also limitations to the use of N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide in lab experiments. It is a potent compound and must be handled with care to avoid exposure to researchers. Additionally, there may be ethical considerations when using N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide in animal studies.

Future Directions

There are several future directions for research on N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide. One potential area of research is the development of new therapeutic applications for N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide. It has already been studied for its potential use in the treatment of anxiety disorders, insomnia, and epilepsy, but there may be other conditions for which N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide could be effective. Additionally, there is a need for further research on the mechanism of action of N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide to better understand how it works and how it could be used to develop new treatments. Finally, there is a need for more research on the safety and toxicity of N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide, particularly with regard to its potential use in humans.

Synthesis Methods

The synthesis of N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide involves the reaction of 3-ethylsulfanylazepan-1-amine with ethyl 2-bromoacetate to form the intermediate compound, followed by the reaction with methyl prop-2-enamide to yield N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide. The synthesis of N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide is a multi-step process that requires specialized equipment and expertise.

Scientific Research Applications

N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has been extensively researched for its potential therapeutic applications in various fields of medicine. It has been found to have anxiolytic, sedative, and anticonvulsant properties, making it a potential treatment option for anxiety disorders, insomnia, and epilepsy. N-[2-(3-Ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and post-traumatic stress disorder.

properties

IUPAC Name

N-[2-(3-ethylsulfanylazepan-1-yl)-2-oxoethyl]-N-methylprop-2-enamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H24N2O2S/c1-4-13(17)15(3)11-14(18)16-9-7-6-8-12(10-16)19-5-2/h4,12H,1,5-11H2,2-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTPXRWDQVWPLDT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCSC1CCCCN(C1)C(=O)CN(C)C(=O)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H24N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.42 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.